Cas no 286367-80-4 (Iodoacetic acid-1-13C)
Iodoacetic acid-1-13C structure
Product Name:Iodoacetic acid-1-13C
CAS No:286367-80-4
MF:C2H3IO2
MW:186.941148042679
CID:2602356
PubChem ID:329758959
Update Time:2025-04-21
Iodoacetic acid-1-13C Chemical and Physical Properties
Names and Identifiers
-
- Iodoacetic acid-1-13C
- DTXSID90746142
- Iodoacetic acid-1-13C, 99 atom % 13C
- Iodo(1-~13~C)acetic acid
- J-017169
- 286367-80-4
- DTXCID00696886
-
- MDL: MFCD00083993
- Inchi: 1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)/i2+1
- InChI Key: JDNTWHVOXJZDSN-VQEHIDDOSA-N
- SMILES: IC[13C](=O)O
Computed Properties
- Exact Mass: 186.92113g/mol
- Monoisotopic Mass: 186.92113g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 42.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 77-79 °C (lit.)
Iodoacetic acid-1-13C Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H314
- Warning Statement: P280-P301+P310-P305+P351+P338-P310
- Hazardous Material transportation number:UN 2923 6.1(8) / PGI
- WGK Germany:3
- Hazard Category Code: 25-35
- Safety Instruction: 22-36/37/39-45
-
Hazardous Material Identification:
- Storage Condition:−20°C
Iodoacetic acid-1-13C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 604119-500MG |
Iodoacetic acid-1-13C |
286367-80-4 | 500mg |
¥18059.78 | 2023-12-02 |
Iodoacetic acid-1-13C Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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